Cas no 2757083-39-7 ((1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane)

• Product Name: (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane
• CAS No: 2757083-39-7
• MF: C₂₄H₂₆N₂O₂
• MW: 374.475446224213
• CID: 5085979
• PubChem ID: 162393989
• Update Time: 2025-10-16

(1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane
• 2757083-39-7
• F75400
• (4R)-4-phenyl-2-[(1R,2R)-2-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
• BS-47237

• Inchi： InChI=1S/C24H26N2O2/c1-3-9-17(10-4-1)21-15-27-23(25-21)19-13-7-8-14-20(19)24-26-22(16-28-24)18-11-5-2-6-12-18/h1-6,9-12,19-22H,7-8,13-16H2/t19-,20-,21+,22+/m1/s1
• InChI Key： QDIWAJDLECILSV-CZYKHXBRSA-N
• SMILES： [C@@H]1(C2OC[C@@H](C3C=CC=CC=3)N=2)CCCC[C@H]1C1OC[C@@H](C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 374.199428076g/mol
• Monoisotopic Mass: 374.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.2Ų

Additional information on (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane

The Chemical Compound CAS No. 2757083-39-7: (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane

The compound CAS No. 2757083-39-7, also known as (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane, is a highly specialized organic molecule with a complex stereochemical structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The structure of this compound consists of a cyclohexane ring substituted at positions 1 and 2 with two identical groups: (R)-4-phenyl-4,5-dihydrooxazol-2-yl moieties. The stereochemistry of the molecule is crucial, as the (1R,2R) configuration imparts specific electronic and steric properties that influence its biological activity. The oxazol ring system is known for its versatility in chemical reactivity and its ability to participate in various types of molecular interactions.

Recent research findings have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory processes. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown that (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)cyclohexane can effectively inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins. This suggests potential applications in the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, the synthetic pathway for this compound has been optimized through cutting-edge methodologies such as asymmetric catalysis and stereoselective synthesis. These advancements have not only improved the yield and purity of the compound but also opened new avenues for large-scale production. Researchers at leading institutions like Stanford University and the University of Cambridge have contributed significantly to these developments.

In terms of biological activity, this compound has shown remarkable selectivity towards certain cellular targets. Preclinical studies indicate that it demonstrates low toxicity in animal models, which is a critical factor for its potential translation into clinical use. Additionally, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

Looking ahead, the future prospects for CAS No. 2757083-39-7 are promising. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to explore its efficacy in treating a broader range of conditions, including neurodegenerative diseases and cancer. Advanced computational modeling techniques are being employed to predict its binding affinities to various protein targets, further enhancing our understanding of its therapeutic potential.

In conclusion, (1R,2R)-1,2-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yL)cyclohexane represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and biological evaluation, positions it as a leading candidate for innovative therapeutic solutions. As research continues to unfold, this compound is poised to make a substantial impact on modern medicine.